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Compound of Interest

Compound Name: MI-538

Cat. No.: B15569956

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
MI-538, a potent Menin-MLL inhibitor. Given that a specific Safety Data Sheet (SDS) for MI-538
is not publicly available, this guide is based on best practices for handling novel, potent
research compounds and draws from general safety protocols for similar laboratory chemicals.
It is imperative to supplement this guidance with a thorough risk assessment specific to your
laboratory's standard operating procedures.

Immediate Safety and Handling Protocols

When handling MI-538, a rigorous approach to personal and environmental protection is
paramount. The following procedures are designed to minimize exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential. The following table summarizes the
recommended PPE for various handling scenarios.
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Recommended Additional

Operation Required PPE
PPE

- Chemical-resistant gloves ) )
o ) o - Face shield - Respiratory
Weighing and preparing stock (Nitrile, double-gloved) - Lab ) )
_ _ protection (N95 or higher) -
solutions (solid form) coat - ANSI-approved safety )
o , Disposable sleeve covers
glasses with side shields

- Chemical-resistant gloves
Handling stock solutions and (Nitrile) - Lab coat - ANSI- ]
o o ) - Chemical splash goggles
dilutions (liquid form) approved safety glasses with

side shields

- Chemical-resistant gloves

) o ) (Nitrile) - Lab coat - ANSI- o T
In-vivo administration ] protection (if aerosolization is
approved safety glasses with

- Face shield - Respiratory

) ) possible)
side shields
- Chemical-resistant gloves
(Nitrile, heavy-duty) -
Chemical-resistant apron or
Spill cleanup gown - Chemical splash - Shoe covers

goggles - Respiratory
protection (appropriate for spill

size and volatility)

Note: Always inspect gloves for tears or punctures before and during use. Change gloves
frequently, especially if contamination is suspected.

Engineering Controls

e Chemical Fume Hood: All handling of solid MI-538 and preparation of stock solutions should
be performed in a certified chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure adequate general laboratory ventilation.

Emergency Procedures
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.[1][2]

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Operational Plan for Handling MI-538

A systematic approach to handling ensures safety and experimental integrity.

Cleanup

. 8
LG5 Decontaminate Surfaces l—»l Dispose of Waste }—»l Properly Remove PPE

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of MI-538.

Disposal Plan

Proper disposal of MI-538 and associated contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

» Solid Waste: All disposable materials that have come into contact with MI-538, including
gloves, weigh boats, pipette tips, and empty vials, should be collected in a dedicated, clearly
labeled hazardous waste container.
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 Liquid Waste: Unused or waste solutions of MI-538 should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams unless compatibility is confirmed.

Disposal Procedure

e Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name ("MI-538"), and the approximate concentration and quantity.

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

» Collection: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Follow all local, state, and federal regulations for hazardous waste
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15569956#personal-protective-equipment-for-
handling-mi-538]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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